- Synthesis method of bicalutamide as antitumor drug for treating prostate cancer by using N-(4-cyano-3-(trifluoromethyl)phenyl)methacrylamide and 4-fluorobenzenethiol as raw material, China, , ,
Cas no 945419-64-7 (Bicalutamide Sulfoxide)
Bicalutamide Sulfoxide structure
Product Name:Bicalutamide Sulfoxide
CAS No:945419-64-7
MF:C18H14F4N2O3S
MW:414.373977184296
CID:796864
PubChem ID:42604713
Update Time:2024-10-25
Bicalutamide Sulfoxide Chemical and Physical Properties
Names and Identifiers
-
- Propanamide, N-[4-cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfinyl]-2-hydroxy-2-methyl-
- Bicalutamide Sulfoxide
- rel-(R*,S*)-Bicalutamide Sulfoxide
- N-[4-cyano-3-(trifluoromethyl)phenyl]-3-(4-fluorophenyl)sulfinyl-2-hydroxy-2-methylpropanamide
- N-[4-Cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfinyl]-2-hydroxy-2-methylpropanamide
- N-[4-Cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfinyl]-2-hydroxy-2-methylpropanamide (ACI)
- N-[4-Cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfinyl]-2-hydroxy-2-methylpropanamide; Propanamide, N-[4-cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfinyl]-2-hydroxy-2-methyl-; Bicalutamide Related Compound A
- STL450966
- MHWPKBKCPXTKJS-UHFFFAOYSA-N
- Propanamide,N-[4-cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfinyl]-2-hydroxy-2-methyl-
- AKOS025149221
- 945419-64-7
- SCHEMBL4543527
-
- Inchi: 1S/C18H14F4N2O3S/c1-17(26,10-28(27)14-6-3-12(19)4-7-14)16(25)24-13-5-2-11(9-23)15(8-13)18(20,21)22/h2-8,26H,10H2,1H3,(H,24,25)
- InChI Key: MHWPKBKCPXTKJS-UHFFFAOYSA-N
- SMILES: N#CC1C(C(F)(F)F)=CC(NC(C(CS(C2C=CC(F)=CC=2)=O)(C)O)=O)=CC=1
Computed Properties
- Exact Mass: 414.06600
- Monoisotopic Mass: 414.06612613g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 643
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 109Ų
Experimental Properties
- Density: 1.51±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 140 ºC
- Solubility: Insuluble (2.5E-3 g/L) (25 ºC),
- PSA: 112.89000
- LogP: 4.72868
Bicalutamide Sulfoxide Security Information
- Hazardous Material transportation number:NONH for all modes of transport
Bicalutamide Sulfoxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B382055-0.5mg |
Bicalutamide Sulfoxide |
945419-64-7 | 0.5mg |
$ 145.00 | 2023-02-03 | ||
| TRC | B382055-1mg |
Bicalutamide Sulfoxide |
945419-64-7 | 1mg |
$ 240.00 | 2023-04-18 | ||
| TRC | B382055-2.5mg |
Bicalutamide Sulfoxide |
945419-64-7 | 2.5mg |
$ 471.00 | 2023-04-18 | ||
| TRC | B382055-5mg |
Bicalutamide Sulfoxide |
945419-64-7 | 5mg |
$ 798.00 | 2023-04-18 | ||
| Biosynth | IA58276-2 mg |
N-[4-Amido-3-(trifluoromethyl)phenyl-3-[(4-fluorophenyl)-(R,S)-sulphinyl]-(R,S)-2-hydroxy-2-methylpropanamide |
945419-64-7 | 2mg |
$76.23 | 2023-01-04 | ||
| Biosynth | IA58276-5 mg |
N-[4-Amido-3-(trifluoromethyl)phenyl-3-[(4-fluorophenyl)-(R,S)-sulphinyl]-(R,S)-2-hydroxy-2-methylpropanamide |
945419-64-7 | 5mg |
$127.05 | 2023-01-04 | ||
| Biosynth | IA58276-10 mg |
N-[4-Amido-3-(trifluoromethyl)phenyl-3-[(4-fluorophenyl)-(R,S)-sulphinyl]-(R,S)-2-hydroxy-2-methylpropanamide |
945419-64-7 | 10mg |
$190.58 | 2023-01-04 | ||
| Biosynth | IA58276-25 mg |
N-[4-Amido-3-(trifluoromethyl)phenyl-3-[(4-fluorophenyl)-(R,S)-sulphinyl]-(R,S)-2-hydroxy-2-methylpropanamide |
945419-64-7 | 25mg |
$317.63 | 2023-01-04 | ||
| Biosynth | IA58276-50 mg |
N-[4-Amido-3-(trifluoromethyl)phenyl-3-[(4-fluorophenyl)-(R,S)-sulphinyl]-(R,S)-2-hydroxy-2-methylpropanamide |
945419-64-7 | 50mg |
$444.68 | 2023-01-04 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 1071213-25MG |
Bicalutamide Related Compound A |
945419-64-7 | 25mg |
¥10636.77 | 2023-09-09 |
Bicalutamide Sulfoxide Production Method
Production Method 1
Reaction Conditions
1.1 Solvents: Acetonitrile ; 10 h, 45 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Acetic acid , Sodium peroxoborate ; 45 min, rt; 2 h, rt
Reference
- Synthesis of potential impurities of bicalutamide, Synthetic Communications, 2009, 39(9), 1516-1526
Bicalutamide Sulfoxide Raw materials
Bicalutamide Sulfoxide Preparation Products
Bicalutamide Sulfoxide Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
945419-64-7 (Bicalutamide Sulfoxide) Related Products
- 113299-40-4((R)-Bicalutamide)
- 1166228-30-3(3-Fluorophenyl Bicalutamide)
- 1202044-20-9((2S)-3-(4-Cyanophenoxy-2,3,5,6-d4)-N-4-cyano-3-(trifluoromethyl)phenyl-2-hydroxy-2-methylpropanamid)
- 147695-92-9(ZM 226600)
- 113299-38-0((S)-Bicalutamide)
- 1159977-36-2(2-Fluoro-4-desfluoro Bicalutamide)
- 90356-78-8(Bicalutamide Sulfide)
- 90357-06-5(Bicalutamide)
- 90357-51-0(N-4-Cyano-3-(trifluoromethyl)phenyl-2-methyl-2-oxiranecarboxamide)
- 94344-87-3(Propanediamide, 2-hydroxy-N,N'-diphenyl-2-[2-(phenylsulfinyl)ethyl]-)
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk